Cas no 89664-43-7 (Furan, tetrahydro-2,2-dimethyl-5-[(phenylsulfonyl)methylene]-, (Z)-)

• Product name: Furan, tetrahydro-2,2-dimethyl-5-[(phenylsulfonyl)methylene]-, (Z)-
• CAS No: 89664-43-7
• MF: C₁₃H₁₆O₃S
• MW: 252.32934
• CID: 592915
• PubChem ID: 66509149

Furan, tetrahydro-2,2-dimethyl-5-[(phenylsulfonyl)methylene]-, (Z)- Chemical and Physical Properties

Names and Identifiers

• Furan, tetrahydro-2,2-dimethyl-5-[(phenylsulfonyl)methylene]-, (Z)-
• AKOS015905117
• 89664-43-7
• (Z)-2,2-Dimethyl-5-((phenylsulfonyl)methylene)tetrahydrofuran

• Inchi： InChI=1S/C13H16O3S/c1-13(2)9-8-11(16-13)10-17(14,15)12-6-4-3-5-7-12/h3-7,10H,8-9H2,1-2H3/b11-10-
• InChI Key： JZKHKXPGVWOZJB-KHPPLWFESA-N
• SMILES： CC1(CCC(=CS(=O)(=O)C2=CC=CC=C2)O1)C

Computed Properties

• Exact Mass: 252.08201554g/mol
• Monoisotopic Mass: 252.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.8Ų